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Compound of Interest

Compound Name: AZD2098

Cat. No.: B1666207 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of AZD2098, a potent and selective CCR4 antagonist.

This document provides immediate access to critical safety protocols and logistical information

to ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for AZD2098 is presented below. This information is

crucial for accurate experimental planning and safety assessments.

Property Value Source

Molecular Weight 334.18 g/mol Tocris Bioscience

Formula C₁₁H₉Cl₂N₃O₃S Tocris Bioscience

Appearance White to off-white solid powder MedKoo

Purity ≥98% (HPLC) Tocris Bioscience

CAS Number 566203-88-1 Tocris Bioscience

Storage Temperature Store at +4°C Tocris Bioscience

Personal Protective Equipment (PPE)
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To ensure the safety of laboratory personnel, the following personal protective equipment is

mandatory when handling AZD2098:

Eye Protection: Chemical safety goggles that conform to EN 166 standards are required to

protect against splashes and airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. It is

critical to consult the glove manufacturer's specifications for breakthrough time and

compatibility.

Body Protection: A standard laboratory coat should be worn to prevent skin contact. For

procedures with a higher risk of exposure, additional protective clothing may be necessary.

Respiratory Protection: Under standard laboratory conditions with adequate ventilation,

respiratory protection is not typically required. However, if there is a risk of generating dust or

aerosols, or if occupational exposure limits are exceeded, a NIOSH/MSHA or EN 136

approved respirator is essential.

Operational and Disposal Plans
Adherence to proper operational and disposal procedures is vital for minimizing risks and

ensuring environmental safety.

Handling and Storage
Ventilation: Always handle AZD2098 in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly with soap and water after

handling.

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry place as

recommended at +4°C.

Spill Response
In the event of a spill, follow these steps:
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Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an absorbent material to contain the spill.

Clean: Carefully collect the spilled material and absorbent into a sealed container for

disposal.

Decontaminate: Clean the spill area with an appropriate solvent.

Disposal Plan
Dispose of AZD2098 and any contaminated materials in accordance with all applicable federal,

state, and local regulations.

Waste Containers: Use designated, sealed, and properly labeled containers for chemical

waste.

Segregation: Do not mix AZD2098 waste with other chemical waste unless compatibility is

confirmed.

Professional Disposal: Arrange for disposal by a licensed professional waste disposal

service. Never dispose of chemical waste down the drain or in regular trash.

Mechanism of Action: CCR4 Signaling Pathway
AZD2098 is an antagonist of the C-C chemokine receptor type 4 (CCR4), a G protein-coupled

receptor. The diagram below illustrates the signaling pathway that is inhibited by AZD2098.
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AZD2098 Mechanism of Action
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Caption: AZD2098 inhibits the CCR4 signaling pathway by blocking ligand binding.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AZD2098]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666207#personal-protective-equipment-for-
handling-azd2098]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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